Cas no 1806307-38-9 (2,5-Dibromo-4-fluorophenylacetic acid)

• Product Name: 2,5-Dibromo-4-fluorophenylacetic acid
• CAS No: 1806307-38-9
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD28784881
• CID: 4707345
• Update Time: 2025-06-08

2,5-Dibromo-4-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-fluorophenylacetic acid

• MDL： MFCD28784881
• Inchi： 1S/C8H5Br2FO2/c9-5-3-7(11)6(10)1-4(5)2-8(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： RTGBTISCBMOGNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(=O)O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Dibromo-4-fluorophenylacetic acid

Recent Advances in the Study of 2,5-Dibromo-4-fluorophenylacetic Acid (CAS: 1806307-38-9) in Chemical Biology and Pharmaceutical Research

2,5-Dibromo-4-fluorophenylacetic acid (CAS: 1806307-38-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the context of targeted therapies and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's utility as an intermediate in the synthesis of novel small-molecule inhibitors. Researchers have demonstrated that 2,5-Dibromo-4-fluorophenylacetic acid can be effectively incorporated into more complex structures, serving as a crucial scaffold for the development of kinase inhibitors and other enzyme-targeting agents. Its halogen-rich aromatic ring system provides unique electronic properties that enhance binding affinity and selectivity, making it particularly valuable in the design of next-generation pharmaceuticals.

Recent pharmacological studies have focused on the compound's potential as a modulator of specific biological pathways. In vitro assays have shown promising activity against several disease-relevant targets, including inflammatory mediators and oncogenic proteins. The presence of both bromine and fluorine substituents on the phenyl ring appears to contribute to these biological effects by influencing the compound's lipophilicity and metabolic stability, factors that are critical for drug development.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production and purification of 2,5-Dibromo-4-fluorophenylacetic acid. New methodologies have been developed to improve yield and purity while reducing environmental impact, addressing some of the challenges associated with halogenated compound synthesis. These advances have facilitated broader accessibility of the compound for research purposes and have opened new possibilities for its application in medicinal chemistry.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that modifications to the acetic acid moiety could enable conjugation with various drug carriers or targeting ligands, potentially enhancing therapeutic efficacy while minimizing off-target effects. This direction of research aligns with the growing emphasis on precision medicine in pharmaceutical development.

In conclusion, 2,5-Dibromo-4-fluorophenylacetic acid (CAS: 1806307-38-9) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. As research continues to uncover new aspects of its pharmacological potential, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.